Cas no 1504126-62-8 (2-3-(dimethylamino)phenylpropanoic acid)
2-3-(dimethylamino)phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(dimethylamino)phenylpropanoic acid
- 2-[3-(dimethylamino)phenyl]propanoic acid
- 1504126-62-8
- EN300-1849315
-
- Inchi: 1S/C11H15NO2/c1-8(11(13)14)9-5-4-6-10(7-9)12(2)3/h4-8H,1-3H3,(H,13,14)
- InChI Key: JJAZVADDSKLFPP-UHFFFAOYSA-N
- SMILES: OC(C(C)C1C=CC=C(C=1)N(C)C)=O
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5Ų
2-3-(dimethylamino)phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1849315-0.05g |
2-[3-(dimethylamino)phenyl]propanoic acid |
1504126-62-8 | 0.05g |
$900.0 | 2023-06-02 | ||
| Enamine | EN300-1849315-0.1g |
2-[3-(dimethylamino)phenyl]propanoic acid |
1504126-62-8 | 0.1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-1849315-0.25g |
2-[3-(dimethylamino)phenyl]propanoic acid |
1504126-62-8 | 0.25g |
$985.0 | 2023-06-02 | ||
| Enamine | EN300-1849315-0.5g |
2-[3-(dimethylamino)phenyl]propanoic acid |
1504126-62-8 | 0.5g |
$1027.0 | 2023-06-02 | ||
| Enamine | EN300-1849315-1.0g |
2-[3-(dimethylamino)phenyl]propanoic acid |
1504126-62-8 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1849315-2.5g |
2-[3-(dimethylamino)phenyl]propanoic acid |
1504126-62-8 | 2.5g |
$2100.0 | 2023-06-02 | ||
| Enamine | EN300-1849315-5.0g |
2-[3-(dimethylamino)phenyl]propanoic acid |
1504126-62-8 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1849315-10.0g |
2-[3-(dimethylamino)phenyl]propanoic acid |
1504126-62-8 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1849315-1g |
2-[3-(dimethylamino)phenyl]propanoic acid |
1504126-62-8 | 1g |
$0.0 | 2023-09-19 |
2-3-(dimethylamino)phenylpropanoic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 2-3-(dimethylamino)phenylpropanoic acid
Introduction to 2-3-(dimethylamino)phenylpropanoic acid (CAS No. 1504126-62-8)
2-3-(dimethylamino)phenylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1504126-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a phenyl ring substituted with a dimethylamino group and connected to a propanoic acid moiety, exhibits unique structural and functional properties that make it a valuable candidate for various applications in medicinal chemistry and drug development.
The molecular structure of 2-3-(dimethylamino)phenylpropanoic acid consists of a benzene ring substituted at the 2-position with an amino group further substituted with two methyl groups, linked to a propanoic acid side chain. This configuration imparts specific electronic and steric characteristics, making it a versatile building block for synthesizing more complex molecules. The presence of the dimethylamino group enhances the compound's basicity and solubility in polar solvents, while the carboxylic acid functionality allows for further derivatization through esterification or amidation, expanding its potential utility in synthetic chemistry.
In recent years, 2-3-(dimethylamino)phenylpropanoic acid has been explored in several cutting-edge research areas, particularly in the development of novel therapeutic agents. Its structural motif is reminiscent of bioactive scaffolds found in existing pharmaceuticals, suggesting its potential as a lead compound or intermediate in drug discovery pipelines. The compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for designing molecules with specific pharmacological effects.
One of the most promising applications of 2-3-(dimethylamino)phenylpropanoic acid lies in its role as a precursor for synthesizing small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases, phosphodiesterases, and proteases are critical regulators of cellular processes and are often implicated in diseases like cancer, inflammation, and neurodegeneration. By modifying the structure of 2-3-(dimethylamino)phenylpropanoic acid, researchers can fine-tune its binding affinity and selectivity to develop potent inhibitors that modulate these enzymatic activities. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancers.
Another area where 2-3-(dimethylamino)phenylpropanoic acid has demonstrated utility is in the synthesis of neuroactive compounds. The dimethylamino group's ability to influence central nervous system (CNS) activity has been leveraged to develop potential treatments for neurological disorders. Studies have indicated that analogs of this compound may interact with neurotransmitter receptors or transporters, offering avenues for developing novel therapeutics for conditions such as depression, anxiety, and Parkinson's disease. The phenylpropanoic backbone also provides a scaffold that can be modified to enhance blood-brain barrier penetration, a critical factor for CNS drug delivery.
The chemical reactivity of 2-3-(dimethylamino)phenylpropanoic acid allows for diverse synthetic strategies, making it a valuable intermediate in organic synthesis. The carboxylic acid group can be readily converted into esters, amides, or anhydrides, while the dimethylamino group can undergo alkylation or acylation reactions. These transformations enable the creation of libraries of derivatives with tailored properties for medicinal chemistry applications. Additionally, the phenyl ring can be functionalized through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, further expanding its synthetic versatility.
Recent advances in computational chemistry have also highlighted 2-3-(dimethylamino)phenylpropanoic acid as a promising scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) techniques allow researchers to rapidly evaluate large datasets of compounds against biological targets using computational models. The unique structural features of 2-3-(dimethylamino)phenylpropanoic acid make it an ideal candidate for such screens, as its scaffold can be easily modified to optimize binding interactions with desired targets. This approach has accelerated the discovery process by identifying lead compounds that require further optimization through experimental synthesis.
In conclusion,2-3-(dimethylamino)phenylpropanoic acid (CAS No. 1504126-62-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features enable diverse synthetic modifications and interactions with biological targets, making it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications and derivatives of this compound,its importance in medicinal chemistry is likely to grow further,contributing to advancements in treating various diseases and improving human health.
1504126-62-8 (2-3-(dimethylamino)phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)